molecular formula C8H14N2OS B8383783 1,1-Dimethyl-3-(3-methyl-but-2-enoyl)-thiourea

1,1-Dimethyl-3-(3-methyl-but-2-enoyl)-thiourea

Cat. No.: B8383783
M. Wt: 186.28 g/mol
InChI Key: KSXJRDZQJCRNEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,1-Dimethyl-3-(3-methyl-but-2-enoyl)-thiourea is a useful research compound. Its molecular formula is C8H14N2OS and its molecular weight is 186.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H14N2OS

Molecular Weight

186.28 g/mol

IUPAC Name

N-(dimethylcarbamothioyl)-3-methylbut-2-enamide

InChI

InChI=1S/C8H14N2OS/c1-6(2)5-7(11)9-8(12)10(3)4/h5H,1-4H3,(H,9,11,12)

InChI Key

KSXJRDZQJCRNEJ-UHFFFAOYSA-N

Canonical SMILES

CC(=CC(=O)NC(=S)N(C)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Was prepared in the same manner as described in General Procedure Example 1b) using 3-methylbut-2-enoyl isothiocyanate (2 g, 14.2 mmol, Eq: 1.00) and dimethylamine solution 2M in THF (7.08 ml, 14.2 mmol, Eq: 1.00). Evaporation of the solvent afforded 1,1-dimethyl-3-(3-methyl-but-2-enoyl)-thiourea (2.239 g/84.9%) as a yellow oil which was used without further purification in the next step. MS: m/e=187.4 (M+H+)
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
7.08 mL
Type
reactant
Reaction Step Three

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